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Compound of Interest

Compound Name: Furagin-13C3

Cat. No.: B15352384

An In-depth Technical Guide for Researchers,
Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Furagin-13C3, a stable isotope-
labeled internal standard for the antibacterial agent Furagin. This document details
commercially available sources, key technical data, experimental protocols for its use, and
insights into the relevant biological pathways of its unlabeled counterpart, Furagin.

Introduction to Furagin-13C3

Furagin-13C3 is the 13C-labeled version of Furagin, an antibiotic primarily used in the
treatment of urinary tract infections.[1][2] As a stable isotope-labeled compound, Furagin-13C3
serves as an ideal internal standard for quantitative bioanalytical studies, particularly those
employing mass spectrometry.[3][4] The incorporation of three 13C atoms results in a mass
shift that allows for its clear differentiation from the unlabeled Furagin in biological matrices,
without altering its chemical properties.[5]

Commercial Suppliers

Several commercial suppliers offer Furagin-13C3 for research and developmental purposes.
These suppliers provide the compound in various quantities and often include a Certificate of
Analysis (CoA) detailing its quality and purity.
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. Product Code/CAS  Available Additional
Supplier . .
No. Quantities Information
Simson Pharma ) Accompanied by a
o CAS No: NA Custom Synthesis N ]
Limited Certificate of Analysis.
] Product #: ) o
Alfa Chemistry Inquire for pricing
APS008306
Provides a data sheet
Cat. No.: HY- 50 mg, 100 mg, 250 ]
MedChemExpress and handling
W748430 mg

instructions.[2][6]

LGC Standards

Product Code: TRC-
F863002

1 mg, 5 mg, 10 mg

Offers exact weight
packaging with a
certificate.[7][8]

Pharmaffiliates

Catalogue number:
PA STI 089066

Inquire for pricing

Sample Certificate of
Analysis and MSDS

available.[9]

Technical Data

The following table summarizes the key technical specifications for Furagin-13C3 based on

information from various suppliers. While a complete Certificate of Analysis with precise

isotopic enrichment is typically provided upon purchase, general quality standards are high.
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Parameter Specification Source

LGC Standards[6],

Molecular Formula C713C3HsN4Os N
Pharmaffiliates[9]
_ LGC Standards[6],
Molecular Weight 267.17 g/mol N
Pharmaffiliates[9]
Chemical Purity (HPLC) >95% LGC Standards|6]
) ) ] MedChemExpress[5], Charles
Isotopic Enrichment Typically =298% ] )
River Laboratories[10]
Appearance Dark Yellow Solid Pharmaffiliates[9]
Storage Conditions 2-8°C Refrigerator Pharmaffiliates[9]

Experimental Protocols

The primary application of Furagin-13C3 is as an internal standard in quantitative analysis by
mass spectrometry. Below is a general protocol for its use.

Preparation of Stock Solutions

e Solvent Selection: Furagin is soluble in DMSO at a concentration of 52 mg/mL (196.82 mM).
[11] It is recommended to use fresh, moisture-absorbing DMSO.

e Stock Solution Preparation:

[e]

Accurately weigh the desired amount of Furagin-13C3.

o

Dissolve in an appropriate volume of DMSO to achieve a known concentration (e.g., 1
mg/mL).

o

Vortex or sonicate briefly to ensure complete dissolution.

[¢]

Store the stock solution at -20°C or -80°C in a tightly sealed vial.

Use as an Internal Standard in LC-MS/MS Analysis
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e Sample Preparation:

o To each biological sample (e.g., plasma, urine), standard, and quality control sample, add
a precise and consistent volume of the Furagin-13C3 internal standard stock solution.

o Perform the sample extraction procedure (e.g., protein precipitation, liquid-liquid
extraction, or solid-phase extraction).

e LC-MS/MS Analysis:
o Inject the extracted sample into the LC-MS/MS system.

o Develop a multiple reaction monitoring (MRM) method to detect the specific precursor-to-
product ion transitions for both Furagin and Furagin-13C3.

e Quantification:

o Calculate the peak area ratio of the analyte (Furagin) to the internal standard (Furagin-
13C3).

o Generate a calibration curve by plotting the peak area ratios of the standards against their
known concentrations.

o Determine the concentration of Furagin in the unknown samples by interpolating their
peak area ratios from the calibration curve.

Signaling Pathways and Mechanisms of Action

Furagin exhibits its therapeutic effects through two primary mechanisms: antibacterial activity
and inhibition of human carbonic anhydrases.

Antibacterial Mechanism of Action

The antibacterial action of Furagin involves its intracellular reduction by bacterial
nitroreductases to form reactive intermediates. These intermediates disrupt multiple essential
cellular processes, leading to bacterial cell death.
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Antibacterial mechanism of Furagin.

Carbonic Anhydrase Inhibition

Furagin is a selective inhibitor of human carbonic anhydrase (hCA) isoforms IX and XIlI, which
are implicated in tumorigenesis.[12][13] This inhibition is thought to occur through the binding of
the hydantoin moiety of Furagin to the zinc ion in the active site of the enzyme.
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Inhibition of carbonic anhydrases by Furagin.

Experimental Workflow for Bioanalytical
Quantification

The following diagram illustrates a typical workflow for the quantification of Furagin in a
biological matrix using Furagin-13C3 as an internal standard.
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Bioanalytical workflow using Furagin-13C3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. medchemexpress.com [medchemexpress.com]
¢ 2. medchemexpress.com [medchemexpress.com]

¢ 3. documents.thermofisher.com [documents.thermofisher.com]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b15352384?utm_src=pdf-body-img
https://www.benchchem.com/product/b15352384?utm_src=pdf-body
https://www.benchchem.com/product/b15352384?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/Furagin.html
https://www.medchemexpress.com/furagin-13c3.html
https://documents.thermofisher.com/TFS-Assets/CMD/Reference-Materials/wp-002706-ms-tsq-altis-targeted-clinical-metabolomics-lcms-wp00270-en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15352384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

4. Designing Stable Isotope Labeled Internal Standards - Acanthus Research
[acanthusresearch.com]

5. file.medchemexpress.com [file.medchemexpress.com]

6. Furagin-13C3 | CAS | LGC Standards [Igcstandards.com]
7. Furagin-13C3 | CAS | LGC Standards [Igcstandards.com]
8. Furagin-13C3 | CAS | LGC Standards [lgcstandards.com]
9. pharmaffiliates.com [pharmaffiliates.com]

10. criver.com [criver.com]

11. selleckchem.com [selleckchem.com]

12. The antibiotic furagin and its derivatives are isoform-selective human carbonic anhydrase
inhibitors - PMC [pmc.ncbi.nim.nih.gov]

13. The antibiotic furagin and its derivatives are isoform-selective human carbonic anhydrase
inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for Furagin-
13C3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15352384#commercial-suppliers-of-furagin-13c3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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